2-(Chloromethyl)imidazo[1,2-a]pyrimidine

• IUPAC Name: 2-(chloromethyl)imidazo[1,2-a]pyrimidine
• InChI: InChI=1S/C7H6ClN3/c8-4-6-5-11-3-1-2-9-7(11)10-6/h1-3,5H,4H2
• InChI Key: MUPOENNBNNSJQP-UHFFFAOYSA-N
• Canonical SMILES: C1=CN2C=C(N=C2N=C1)CCl
• Molecular Formula: C7H6ClN3
• DSSTOX Substance ID: DTXSID60362878
• Molecular Weight: 167.59 g/mol
• CAS No.: 57892-71-4

Description

2-(Chloromethyl)imidazo[1,2-a]pyrimidine is a heterocyclic compound that features a fused imidazo-pyrimidine ring system with a chloromethyl group at the 2-position. This compound is of significant interest in medicinal chemistry due to its potential biological activities and its role as a building block in the synthesis of various pharmacologically active molecules .

Mechanism of Action

Target of Action

Imidazo[1,2-a]pyrimidine derivatives have been explored for their potential in the development of covalent inhibitors .

Mode of Action

It’s known that imidazo[1,2-a]pyrimidine derivatives can be synthesized using a scaffold hopping strategy, which could potentially lead to the development of novel inhibitors .

Biochemical Pathways

Imidazo[1,2-a]pyrimidine derivatives are known to be involved in various chemosynthetic methodologies, including multicomponent reactions, condensation reactions, intramolecular cyclizations, and carbon–hydrogen, carbon–carbon, carbon–nitrogen bond formation .

Result of Action

Imidazo[1,2-a]pyrimidine derivatives have been synthesized as potential inhibitors , suggesting they may have a role in inhibiting certain biological processes or pathways.

Biochemical Analysis

Biochemical Properties

2-(Chloromethyl)imidazo[1,2-a]pyrimidine plays a crucial role in various biochemical reactions. It has been shown to interact with several enzymes, proteins, and other biomolecules. For instance, it can act as an inhibitor of certain enzymes by binding to their active sites, thereby preventing substrate access and subsequent catalytic activity. Additionally, this compound can form covalent bonds with nucleophilic residues in proteins, leading to modifications that alter protein function. These interactions are essential for understanding the compound’s potential as a therapeutic agent .

Cellular Effects

The effects of this compound on various cell types and cellular processes are profound. This compound has been observed to influence cell signaling pathways, gene expression, and cellular metabolism. For example, it can modulate the activity of key signaling proteins, leading to altered cellular responses. Furthermore, this compound can affect gene expression by interacting with transcription factors or epigenetic regulators, resulting in changes in the transcriptional landscape of the cell .

Molecular Mechanism

At the molecular level, this compound exerts its effects through several mechanisms. One primary mechanism involves the formation of covalent bonds with target biomolecules, such as enzymes or DNA. This covalent binding can lead to enzyme inhibition or activation, depending on the nature of the interaction. Additionally, this compound can induce changes in gene expression by binding to DNA or interacting with transcriptional machinery .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are critical factors that influence its long-term effects on cellular function. Studies have shown that this compound can degrade over time, leading to a decrease in its efficacy. Additionally, prolonged exposure to the compound can result in adaptive cellular responses, such as upregulation of detoxifying enzymes .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, the compound may exhibit therapeutic effects without significant toxicity. At higher doses, toxic or adverse effects can be observed, including damage to vital organs and disruption of normal physiological processes. Understanding the dosage-dependent effects of this compound is crucial for its safe and effective use in therapeutic applications .

Metabolic Pathways

This compound is involved in several metabolic pathways. It can be metabolized by enzymes such as cytochrome P450s, leading to the formation of reactive intermediates. These intermediates can further interact with cellular macromolecules, resulting in various biochemical effects. Additionally, the compound’s metabolism can influence metabolic flux and metabolite levels, impacting overall cellular function .

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. These interactions determine the compound’s localization and accumulation in different cellular compartments. For instance, this compound may be transported into cells via membrane transporters and subsequently bind to intracellular proteins, influencing its distribution and activity .

Subcellular Localization

The subcellular localization of this compound is a key factor in determining its activity and function. The compound can be directed to specific cellular compartments or organelles through targeting signals or post-translational modifications. For example, it may localize to the nucleus, where it can interact with DNA and transcriptional machinery, or to the mitochondria, where it can affect cellular metabolism .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-(Chloromethyl)imidazo[1,2-a]pyrimidine typically involves the cyclization of appropriate precursors under specific conditions. One common method includes the condensation of 2-aminopyrimidine with chloroacetaldehyde under acidic conditions, followed by cyclization to form the imidazo[1,2-a]pyrimidine ring system .

Industrial Production Methods: Industrial production methods for this compound often involve multicomponent reactions, condensation reactions, and intramolecular cyclizations. These methods are optimized for high yield and purity, making them suitable for large-scale production .

Chemical Reactions Analysis

Types of Reactions: 2-(Chloromethyl)imidazo[1,2-a]pyrimidine undergoes various chemical reactions, including:

Substitution Reactions: The chloromethyl group can be substituted with nucleophiles such as amines, thiols, and alcohols.

Oxidation and Reduction Reactions: The compound can undergo oxidation to form corresponding oxides or reduction to form reduced derivatives.

Cyclization Reactions: It can participate in further cyclization reactions to form more complex heterocyclic structures.

Common Reagents and Conditions:

Nucleophiles: Amines, thiols, alcohols.

Oxidizing Agents: Hydrogen peroxide, potassium permanganate.

Reducing Agents: Sodium borohydride, lithium aluminum hydride.

Major Products: The major products formed from these reactions include substituted imidazo[1,2-a]pyrimidines, oxides, and reduced derivatives .

Scientific Research Applications

2-(Chloromethyl)imidazo[1,2-a]pyrimidine has a wide range of applications in scientific research:

Chemistry: Used as a building block in the synthesis of complex heterocyclic compounds.

Biology: Investigated for its potential as an enzyme inhibitor and receptor modulator.

Medicine: Explored for its potential therapeutic effects, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of new materials and as a precursor in the synthesis of dyes and pigments.

Comparison with Similar Compounds

Imidazo[1,2-a]pyridine: Similar structure but with a pyridine ring instead of a pyrimidine ring.

Imidazo[1,2-a]pyrimidine Derivatives: Various derivatives with different substituents at the 2-position.

Uniqueness: 2-(Chloromethyl)imidazo[1,2-a]pyrimidine is unique due to its chloromethyl group, which provides distinct reactivity and potential for forming covalent bonds with biological targets. This makes it a valuable compound in drug discovery and development .

Synthesis routes and methods

Procedure details

A solution of 2-Aminopyridine (19.02 g, 0.2 mol) in anhydrous DME (70 mL) was added to 1,3-dichloroacetone (25.39 g, 0.2 mol) to form a slurry in a 250-mL 3-necked round bottomed flask outfitted with a reflux condenser and a N2 line. The mixture heated at 65° C. for 18 h, warmed to 80° C. for 3 h and allowed to cool back to room temperature over 2 h. The DME was removed in vacuo and H2O was added to dissolve the resulting solid. Saturated NaHCO3 was added to basify the solution to a pH to 8 and ethyl acetate was used to extract the product (3×300 mL). Both phases were stored in the freezer overnight. The organic phase was dried over Na2SO4, filtered and concentrated to give an orange solid. The aqueous layer was extracted again with ethyl acetate (2×200 mL), then CH2Cl2 (2×200 mL) and these organic layers were dried over Na2SO4, filtered and concentrated to an orange solid. The two solids were combined and dissolved in hot 5–10% MeOH in CH2Cl2, and allowed to cool. The resulting orange crystals were filtered and washed with cold CH2Cl2. A small amount of ether was added to the mother liquor and scratched and put in the freezer. The resulting solid was filtered cold and washed with cold ether. The two batches of solid were combined and dried in the vacuum oven to yield 4.93 g (14%) of the desired product.

Customer Q & A

Q1: What is the significance of 2-(Chloromethyl)imidazo[1,2-a]pyrimidine in the synthesis of imidazo[1,2-a]pyrimidine chalcogenides?

A1: this compound (3) serves as a crucial precursor for synthesizing diverse imidazo[1,2-a]pyrimidine chalcogenides. The chlorine atom in the chloromethyl group acts as a good leaving group, enabling nucleophilic substitution reactions with various aryl/heteroaryl selenols and alkyl/aryl thiolates. This approach allows for the introduction of diverse chalcogenide moieties onto the imidazo[1,2-a]pyrimidine scaffold, leading to a library of compounds with potential biological activities .

Q2: Was the structure of this compound derivatives confirmed using any characterization techniques?

A2: While the provided research does not directly analyze the structure of this compound, it confirms the structures of its derivatives. The synthesized imidazo[1,2-a]pyrimidine chalcogenides were characterized using Nuclear Magnetic Resonance (NMR) spectroscopy and mass spectrometry . Additionally, one of the derivatives, compound 6, was further analyzed using X-ray crystallography, providing detailed insights into its three-dimensional structure and confirming the successful incorporation of the chalcogenide moiety .